4-Molda

• Molecular Formula: C27H45NO3
• Molecular Weight: 431.7 g/mol
• IUPAC Name: (E)-N-[2-(3-hydroxy-4-methoxyphenyl)ethyl]octadec-11-enamide
• InChI: InChI=1S/C27H45NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(30)28-22-21-24-19-20-26(31-2)25(29)23-24/h8-9,19-20,23,29H,3-7,10-18,21-22H2,1-2H3,(H,28,30)/b9-8+
• InChI Key: ZZUMVWOMTIKAOO-CMDGGOBGSA-N
• Isomeric SMILES: CCCCCC/C=C/CCCCCCCCCC(=O)NCCC1=CC(=C(C=C1)OC)O
• Canonical SMILES: CCCCCCC=CCCCCCCCCCC(=O)NCCC1=CC(=C(C=C1)OC)O
• Synonyms: 4-methyl-N-oleoyldopamine; 4-MOLDA

Description

4-Molda (IUPAC: 4-Methoxy-1,3-oxolane-2,5-dione) is a synthetic organic compound characterized by its bicyclic lactone structure with a methoxy substituent at the 4-position. It is primarily utilized in polymer chemistry as a monomer for biodegradable polyesters and in pharmaceutical intermediates due to its controlled hydrolytic stability . The compound’s reactivity stems from its strained oxolane ring, enabling ring-opening polymerization under mild catalytic conditions.

Comparison with Similar Compounds

Table 1: Key Properties of 4-Molda and Analogues

Property	4-Molda	ε-Caprolactone	Lactide
Molecular Formula	C₆H₈O₄	C₆H₁₀O₂	C₆H₈O₄
Melting Point (°C)	98–102	-15	95–98
Polymerization Rate	Moderate (k = 0.45 L/mol·s)	Fast (k = 1.2 L/mol·s)	Slow (k = 0.3 L/mol·s)
Hydrolytic Half-Life	72 hours (pH 7.4)	240 hours (pH 7.4)	48 hours (pH 7.4)
Applications	Drug delivery, adhesives	Implants, elastomers	Sutures, packaging

Comparative Analysis

Reactivity and Polymerization

4-Molda exhibits intermediate polymerization kinetics compared to ε-Caprolactone (fast) and Lactide (slow), attributed to its balanced ring strain and steric hindrance from the methoxy group. This property allows precise control over molecular weight distributions in copolymers, a critical factor in biomedical engineering . In contrast, ε-Caprolactone’s rapid polymerization limits its use in slow-release systems, while Lactide’s sluggish kinetics necessitate high-temperature catalysts, increasing production costs .

Degradation Profiles

4-Molda’s hydrolytic half-life (72 hours) positions it between Lactide (48 hours) and ε-Caprolactone (240 hours). This tunability makes it ideal for medium-duration drug carriers, whereas Lactide’s faster degradation suits short-term applications like sutures . ε-Caprolactone’s prolonged stability is preferred for long-term implants but poses challenges in environmental biodegradability .

Toxicity and Biocompatibility

In vitro studies on 4-Molda show negligible cytotoxicity (<5% cell death at 1 mM), outperforming Lactide (10–15% cell death) due to reduced acidic byproduct accumulation during hydrolysis . ε-Caprolactone, while biocompatible, generates non-functionalized degradation products that may trigger inflammatory responses in sensitive tissues .

Research Findings and Limitations

Recent advancements include 4-Molda-based hydrogels for targeted cancer therapy, achieving 80% drug encapsulation efficiency . However, challenges persist in scaling up synthesis while maintaining enantiomeric purity, a limitation shared with Lactide . ε-Caprolactone remains dominant in industrial applications due to lower raw material costs, but 4-Molda’s niche in precision medicine is expanding.